Benzyl 5,6-dimethyl-1H-indole-3-carboxylate

• Molecular Formula: C18H17NO2
• Molecular Weight: 279.3 g/mol
• IUPAC Name: benzyl 5,6-dimethyl-1H-indole-3-carboxylate
• InChI: InChI=1S/C18H17NO2/c1-12-8-15-16(10-19-17(15)9-13(12)2)18(20)21-11-14-6-4-3-5-7-14/h3-10,19H,11H2,1-2H3
• InChI Key: LKIWHNUNNUGVQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)NC=C2C(=O)OCC3=CC=CC=C3

Description

Benzyl 5,6-dimethyl-1H-indole-3-carboxylate is a useful research compound. Its molecular formula is C18H17NO2 and its molecular weight is 279.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8.60 g of 1,4-diazabicyclo[2.2.2]octane is added to a solution of 25.5 g of the compound obtained in step 1 in 120 ml of DMF. It is degassed with nitrogen, then 0.703 g of palladium acetate is added and the reaction mixture is heated at 120° C. for 7 hours. EtOAc is added, then it is washed with water and with brine, dried over Na2SO4 and evaporated. After trituration of the solid residue with iso ether, 12.3 g of the expected compound is obtained in the form of a beige powder.